Cas no 1256388-92-7 (2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester)

• Product Name: 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester
• CAS No: 1256388-92-7
• MF: C₁₅H₂₀BBrO₄
• MW: 355.031904220581
• CID: 4565158
• PubChem ID: 59610334
• Update Time: 2025-06-07

2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 3-(bromomethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester
• BS-30412
• DB-119383
• E76561
• 1256388-92-7
• IIIKWJORPDUKAI-UHFFFAOYSA-N
• 3-Bromomethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• XH0348
• methyl3-(bromomethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-Bromomethyl-4-methoxycarbonylphenylboronic Acid Pinacol Ester
• SCHEMBL204977

• Inchi： 1S/C15H20BBrO4/c1-14(2)15(3,4)21-16(20-14)12-7-6-10(13(18)19-5)8-11(12)9-17/h6-8H,9H2,1-5H3
• InChI Key： IIIKWJORPDUKAI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C(CBr)=C1

Computed Properties

• Exact Mass: 354.06380g/mol
• Monoisotopic Mass: 354.06380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester

Introduction to 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester (CAS No: 1256388-92-7)

2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester, identified by the CAS number 1256388-92-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures. The presence of both a bromomethyl and a methoxycarbonyl functional group, along with a boronic acid pinacol ester moiety, makes it a valuable reagent for the synthesis of biologically active molecules and advanced materials.

The< strong>bromomethyl group in this compound introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various substituents into the molecular framework. This property is particularly useful in medicinal chemistry, where rapid and efficient functionalization is often required to optimize pharmacological properties. On the other hand, the methoxycarbonyl group, derived from benzoyl chloride or acetic anhydride, provides stability and further reactivity that can be exploited in subsequent synthetic steps. The boronic acid pinacol ester moiety enhances solubility and reactivity in aqueous or polar organic media, making it an excellent candidate for use in homogeneous catalytic systems.

In recent years, the applications of 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester have expanded beyond traditional pharmaceutical synthesis into emerging fields such as polymer chemistry and nanotechnology. The ability to incorporate this compound into polymers and coatings has led to the development of novel materials with enhanced mechanical properties and chemical resistance. Additionally, its role in the synthesis of boron-containing nanoparticles has opened up possibilities for applications in catalysis and drug delivery systems.

The< strong>Suzuki-Miyaura coupling, a cornerstone reaction in modern synthetic organic chemistry, relies heavily on boronic acids and their derivatives. The boronic acid pinacol ester form of this compound is particularly advantageous due to its stability under various reaction conditions while still maintaining high reactivity in cross-coupling processes. This balance has been leveraged in the synthesis of complex natural products and drug candidates, where multiple stereocenters need to be installed with high precision. Recent studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules.

The< strong>pharmaceutical industry has seen numerous applications of this compound in the development of small molecule inhibitors. For instance, derivatives of this scaffold have been explored as kinase inhibitors, where the bromomethyl group allows for further derivatization to achieve optimal binding affinity and selectivity. Furthermore, its incorporation into peptidomimetics has provided new avenues for designing drugs that mimic natural peptides while avoiding their drawbacks such as poor bioavailability or immunogenicity.

The< strong/materials science community has also harnessed the potential of this compound for creating advanced functional materials. By incorporating it into metal-organic frameworks (MOFs), researchers have developed materials with tailored porosity and reactivity, which can be used for gas storage, separation processes, and catalysis. Similarly, its use in conductive polymers has led to the development of novel electronic materials with applications in flexible electronics and solar cells.

The< strong>catalytic applications of organoboron compounds like this one have been extensively studied. The boronic acid pinacol ester form is particularly useful due to its compatibility with a wide range of catalysts, including palladium-based systems that are commonly employed in Suzuki-Miyaura couplings. Recent advances in catalytic methodologies have allowed for more efficient and scalable reactions using this compound as a key intermediate. These improvements have not only accelerated drug discovery but also reduced waste generation through greener synthetic routes.

In conclusion, 2-Bromomethyl-4-methoxycarbonylphenylboronic acid, pinacol ester (CAS No: 1256388-92-7) is a multifunctional compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.